Cas no 2138246-88-3 ((3-Butoxy-2,2-difluoropropyl)(propyl)amine)

• Product Name: (3-Butoxy-2,2-difluoropropyl)(propyl)amine
• CAS No: 2138246-88-3
• MF: C₁₀H₂₁F₂NO
• MW: 209.276650190353
• CID: 6090740
• PubChem ID: 165839889
• Update Time: 2025-06-08

(3-Butoxy-2,2-difluoropropyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138246-88-3
• (3-butoxy-2,2-difluoropropyl)(propyl)amine
• EN300-789363
• (3-Butoxy-2,2-difluoropropyl)(propyl)amine

• Inchi： 1S/C10H21F2NO/c1-3-5-7-14-9-10(11,12)8-13-6-4-2/h13H,3-9H2,1-2H3
• InChI Key： NSGDHKZEVOZMDW-UHFFFAOYSA-N
• SMILES： FC(COCCCC)(CNCCC)F

Computed Properties

• Exact Mass: 209.15912062g/mol
• Monoisotopic Mass: 209.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (3-Butoxy-2,2-difluoropropyl)(propyl)amine

Introduction to (3-Butoxy-2,2-difluoropropyl)(propyl)amine and Its Significance in Modern Chemical Research

(3-Butoxy-2,2-difluoropropyl)(propyl)amine, CAS No. 2138246-88-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its bifunctional nature, combines a butoxy group with a propylamine moiety, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of (3-Butoxy-2,2-difluoropropyl)(propyl)amine), as denoted by its CAS number 2138246-88-3, consists of a propylamine chain attached to a 2,2-difluoropropyl group, which is further substituted with a butoxy group. This arrangement imparts specific electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization in drug discovery and material science.

In recent years, the demand for novel compounds with tailored properties has surged, particularly in the development of pharmaceuticals targeting complex biological pathways. The unique combination of fluoroalkyl and alkoxy groups in (3-Butoxy-2,2-difluoropropyl)(propyl)amine offers a strategic platform for designing molecules with enhanced bioavailability and metabolic stability. These features are critical for improving drug efficacy and reducing side effects.

One of the most compelling aspects of (3-Butoxy-2,2-difluoropropyl)(propyl)amine is its potential role as a building block in the synthesis of fluorinated pharmaceuticals. Fluoroalkanes are widely recognized for their ability to modulate metabolic pathways and enhance molecular interactions with biological targets. For instance, fluorine atoms can increase the lipophilicity of a molecule, facilitating its penetration across cell membranes. Additionally, the presence of fluorine can alter the electronic properties of adjacent functional groups, influencing reactivity and binding affinity.

Recent studies have highlighted the importance of (3-Butoxy-2,2-difluoropropyl)(propyl)amine in the development of next-generation antiviral agents. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacokinetic profile. This flexibility is particularly valuable in the context of emerging infectious diseases, where rapid development of effective treatments is paramount.

The synthesis of (3-Butoxy-2,2-difluoropropyl)(propyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and fluorochemical transformations, are employed to achieve high yields and purity. These techniques not only ensure the quality of the final product but also minimize waste generation, aligning with sustainable chemistry principles.

In addition to its pharmaceutical applications, (3-Butoxy-2,2-difluoropropyl)(propyl)amine has shown promise in materials science. Its unique structural motifs make it suitable for designing novel polymers and coatings with enhanced durability and functionality. For example, fluorinated polymers derived from this compound exhibit superior thermal stability and chemical resistance, making them ideal for high-performance industrial applications.

The growing interest in green chemistry has also driven research into environmentally friendly synthetic routes for (3-Butoxy-2,2-difluoropropyl)(propyl)amine. Researchers are exploring biocatalytic methods and solvent-free reactions to reduce the environmental impact of production processes. These innovations not only align with global sustainability goals but also offer economic benefits by lowering manufacturing costs.

The future prospects for (3-Butoxy-2,2-difluoropropyl)(propyl)amine are vast and multifaceted. As our understanding of molecular interactions deepens, new applications will continue to emerge. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions that address societal needs. By leveraging cutting-edge technologies and interdisciplinary approaches, we can unlock the full potential of this remarkable compound.